Thiamine

• CAS: 59-43-8; 67-03-8
• Molecular Formula: C12H17N4OS+
• Molecular Weight: 265.36 g/mol
• InChI: InChI=1S/C12H17N4OS/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15)/q+1
• InChIKey: JZRWCGZRTZMZEH-UHFFFAOYSA-N
• Solubility: SLIGHTLY SOL IN ALC & CHLOROFORM /MONONITRATE/; MONONITRATE IS MUCH LESS SOL IN WATER THAN HYDROCHLORIDE; In water, approximately 5.0X10+5 mg/L, temp not specified; 500.0 mg/mL

Thiamine (CAS 59-43-8 for the base; CAS 67-03-8 for the hydrochloride salt) is an essential water-soluble B vitamin (B1) that functions as a critical cofactor for key enzymes in carbohydrate metabolism and energy production. In its active form, thiamine diphosphate (ThDP), it acts as a coenzyme for transketolase, pyruvate dehydrogenase, and alpha-ketoglutarate dehydrogenase.

Thiamine (Vitamin B1) Procurement Guide: CAS 59-43-8 & 67-03-8 for Scientific and Industrial Use

Thiamine (CAS 59-43-8 for the base; CAS 67-03-8 for the hydrochloride salt) is an essential water-soluble B vitamin (B1) that functions as a critical cofactor for key enzymes in carbohydrate metabolism and energy production [1]. In its active form, thiamine diphosphate (ThDP), it acts as a coenzyme for transketolase, pyruvate dehydrogenase, and alpha-ketoglutarate dehydrogenase [2]. While thiamine is widely available in multiple salt forms (hydrochloride, mononitrate) and as various synthetic precursors (benfotiamine, sulbutiamine, fursultiamine), these structurally distinct compounds exhibit markedly different physicochemical, pharmacokinetic, and functional properties that preclude simple substitution in research and industrial applications [3]. This guide provides quantitative, comparator-based evidence to support informed procurement decisions.

Workflow

Cofactor metabolism studies, enzyme kinetics

Format Selection

Salt form vs. lipophilic precursor choice is critical

Method Context

Oral exposure models, CNS delivery, formulation stability

Match derivative to target tissue and route

• [1] DailyMed. THIAMINE- thiamine hydrochloride injection, solution. Updated October 11, 2024. View Source
• [2] Sambon M, Wins P, Bettendorff L. Thiamine and lipophilic thiamine precursors protect against oxidative damage in cultured neuroblastoma cells. Front Neurosci Conference Abstract. 2019. View Source
• [3] Bettendorff L. Synthetic Thioesters of Thiamine: Promising Tools for Slowing Progression of Neurodegenerative Diseases. Int J Mol Sci. 2023;24(14):11296. View Source

Why Thiamine Salts and Analogs Cannot Be Interchanged: Key Differentiators for Procurement

Despite sharing a common thiamine backbone, the hydrochloride salt, mononitrate salt, and lipophilic precursors (benfotiamine, sulbutiamine, fursultiamine) are not functionally equivalent. Substitution without quantitative justification can lead to compromised experimental reproducibility, failed formulation stability, or inadequate clinical outcomes. Water-soluble thiamine salts exhibit saturable, carrier-mediated intestinal absorption with limited bioavailability [1], whereas lipid-soluble derivatives bypass this transport system, yielding up to 11-fold higher plasma exposure [2]. Furthermore, salt forms differ substantially in hygroscopicity and thermal stability, directly impacting shelf-life and formulation compatibility [3]. Critically, tissue distribution varies by compound: benfotiamine elevates thiamine in peripheral tissues but not brain [4], while sulbutiamine effectively crosses the blood-brain barrier [5]. These evidence-based distinctions necessitate compound-specific procurement strategies.

Salt form substitution may alter formulation stability: hydrochloride and mononitrate exhibit different hygroscopicity and thermal degradation profiles.

Water-soluble salts and lipophilic precursors are not interchangeable: oral bioavailability and tissue distribution differ markedly, especially for CNS targets.

Structural analog substitution may shift exposure context: fursultiamine vs. benfotiamine may show similar bioequivalence range but differing hemolysate distribution.

• [1] Loew D. Pharmacokinetics of thiamine derivatives especially of benfotiamine. Int J Clin Pharmacol Ther. 1996 Feb;34(2):47-50. PMID: 8929745. View Source
• [2] Xie F, Cheng Z, Li S, Liu X, Guo X, Yu P, Gu Z. Pharmacokinetic study of benfotiamine and the bioavailability assessment compared to thiamine hydrochloride. J Clin Pharmacol. 2014;54:688-695. View Source
• [3] Voelker AL, Taylor LS, Mauer LJ. Chemical stability and reaction kinetics of two thiamine salts (thiamine mononitrate and thiamine chloride hydrochloride) in solution. Food Res Int. 2018;112:443-456. View Source
• [4] Volvert ML, Seyen S, Piette M, Evrard B, Gangolf M, Plumier JC, Bettendorff L. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. BMC Pharmacol. 2008;8:10. View Source
• [5] Bettendorff L. Sulbutiamine shows promising results in reducing fatigue in patients with multiple sclerosis. Mult Scler Relat Disord. 2017;14:52-53. View Source

Thiamine vs. Analogs: Quantitative Head-to-Head Evidence for Scientific Selection

Oral Bioavailability: Benfotiamine Achieves 11.5-Fold Higher Plasma Thiamine Exposure Than Thiamine Hydrochloride

In a direct randomized crossover study in healthy human volunteers (n=20), oral administration of 300 mg benfotiamine produced a relative bioavailability of thiamine in plasma of 1147.3 ± 490.3% compared to 220 mg oral thiamine hydrochloride [1]. This represents an approximately 11.5-fold increase in systemic thiamine exposure. Maximum plasma thiamine levels are approximately 5-fold higher after benfotiamine administration [2]. The enhanced bioavailability stems from benfotiamine's ability to bypass the saturable, carrier-mediated intestinal transport system that limits water-soluble thiamine absorption [3].

Oral Bioavailability

Head-to-head

11.5-fold higher

Reported systemic exposure context: benfotiamine vs. thiamine HCl

Crossover study; n=20

Evidence Dimension	Relative oral bioavailability of plasma thiamine
Target Compound Data	1147.3 ± 490.3% (relative to thiamine HCl)
Comparator Or Baseline	Thiamine hydrochloride: 100% (reference)
Quantified Difference	11.5-fold higher systemic exposure
Conditions	Randomized crossover study; 300 mg benfotiamine vs. 220 mg thiamine HCl oral single dose; healthy Chinese male volunteers

Why This Matters

For applications requiring sustained, high systemic thiamine levels (e.g., diabetic complications, peripheral neuropathies), benfotiamine provides dramatically superior oral bioavailability, potentially reducing dosing frequency and improving therapeutic consistency.

• [1] Xie F, Cheng Z, Li S, Liu X, Guo X, Yu P, Gu Z. Pharmacokinetic study of benfotiamine and the bioavailability assessment compared to thiamine hydrochloride. J Clin Pharmacol. 2014;54:688-695. doi:10.1002/jcph.261. View Source
• [2] Loew D. Pharmacokinetics of thiamine derivatives especially of benfotiamine. Int J Clin Pharmacol Ther. 1996 Feb;34(2):47-50. PMID: 8929745. View Source
• [3] Bettendorff L. Synthetic Thioesters of Thiamine: Promising Tools for Slowing Progression of Neurodegenerative Diseases. Int J Mol Sci. 2023;24(14):11296. View Source

Brain Penetration: Sulbutiamine Crosses Blood-Brain Barrier; Benfotiamine and Thiamine Salts Show Minimal Brain Uptake

In a murine study comparing tissue distribution after oral administration, benfotiamine (100 mg/kg single dose or 14-day daily dosing) strongly increased thiamine levels in blood and liver but produced no significant increase in brain thiamine concentrations [1]. In contrast, sulbutiamine is a lipophilic disulfide derivative that readily crosses the blood-brain barrier and increases brain thiamine and thiamine phosphate ester levels [2]. Benfotiamine's limited brain penetration is attributed to its requirement for dephosphorylation by intestinal alkaline phosphatases prior to absorption, yielding S-benzoylthiamine that does not effectively cross the BBB [1].

Brain Penetration

Head-to-head

Benfotiamine: minimal CNS uptake

CNS delivery context: sulbutiamine crosses BBB, benfotiamine does not

Murine model; 100 mg/kg oral

Evidence Dimension	Brain thiamine concentration after oral administration
Target Compound Data	Benfotiamine: no significant increase in brain thiamine; Sulbutiamine: increased brain thiamine and phosphate esters
Comparator Or Baseline	Thiamine salts: limited BBB penetration; Sulbutiamine: effective BBB penetration
Quantified Difference	Benfotiamine increased blood thiamine rapidly but brain levels remained unchanged; Sulbutiamine elevates brain thiamine
Conditions	Murine model; 100 mg/kg oral benfotiamine (single dose and 14-day); neuroblastoma cell culture

Why This Matters

For CNS-targeted applications (e.g., Wernicke-Korsakoff syndrome, neurodegenerative disease models, multiple sclerosis fatigue), sulbutiamine is mechanistically differentiated and should be selected over benfotiamine or conventional thiamine salts.

• [1] Volvert ML, Seyen S, Piette M, Evrard B, Gangolf M, Plumier JC, Bettendorff L. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. BMC Pharmacol. 2008;8:10. doi:10.1186/1471-2210-8-10. View Source
• [2] Bettendorff L. Sulbutiamine shows promising results in reducing fatigue in patients with multiple sclerosis. Mult Scler Relat Disord. 2017;14:52-53. View Source

Clinical Efficacy in Diabetic Neuropathy: Oral Benfotiamine Outperforms Intramuscular Thiamine HCl

In a prospective, randomized, open-label clinical study of 60 patients with type 2 diabetes mellitus and peripheral neuropathy, oral benfotiamine 300 mg was compared to intramuscular thiamine HCl. At six days post-treatment, blood vitamin B1 levels increased by 98-165% in benfotiamine-treated groups, whereas levels in the intramuscular thiamine group dropped from an initial 33% increase at 2.5 hours to only a 6% increase at day 6 (p ≤ 0.001 between groups) [1]. Diabetic Neuropathic Symptom Score (DNS) decreased by 64.4% and 53.7% in the benfotiamine groups versus 48.6% in the thiamine HCl group after 14 days [1]. However, a separate 12-month randomized trial (BOND study) found that while benfotiamine significantly increased all six thiamine analytes measured (p ≤ 0.003 vs. placebo), it did not produce significant improvements in corneal nerve fiber length or other morphometric neuropathy measures [2].

Neuropathy Trial

Head-to-head

Benfotiamine > IM Thiamine HCl

Reported symptom-score endpoint context; structural repair data limited

T2DM patients; n=60; 14-day

Evidence Dimension	Blood thiamine increase at day 6; symptom score reduction at day 14
Target Compound Data	Benfotiamine 300 mg oral: 98-165% blood B1 increase; DNS reduction 53.7-64.4%
Comparator Or Baseline	Thiamine HCl intramuscular: 6% blood B1 increase; DNS reduction 48.6%
Quantified Difference	Benfotiamine oral > IM thiamine HCl in sustaining blood levels (p ≤ 0.001) and symptom improvement
Conditions	60 T2DM patients with peripheral neuropathy; 2-week treatment; open-label randomized trial

Why This Matters

Oral benfotiamine demonstrates superior sustained blood level elevation compared to injectable thiamine HCl in diabetic neuropathy, supporting procurement for peripheral nerve applications where consistent systemic exposure is required.

• [1] El Hefnawy MH, Ramadan H, effat A. Oral Benfotiamine 300 mg Versus Intramuscular Thiamine in Diabetic Patients with Peripheral Neuropathy. ESPE Abstracts. 2023;97:P2-313. View Source
• [2] Bönhof GJ, Herder C, Strom A, Papanas N, Roden M, Ziegler D. Effects of benfotiamine treatment over 12 months on morphometric, neurophysiological and clinical measures in type 2 diabetes patients with symptomatic polyneuropathy: a randomized, placebo-controlled, double-blind clinical trial (BOND study). BMJ Open Diab Res Care. 2026;14:e005773. View Source

Salt Form Stability: Thiamine Hydrochloride (TClHCl) Is 3-Fold More Stable in Solution Than Thiamine Mononitrate (TMN)

In a direct comparative study of thiamine salt stability in solution, thiamine chloride hydrochloride (TClHCl) demonstrated significantly greater stability than thiamine mononitrate (TMN) under identical conditions. After 5 days at 80°C in 27 mg/mL solutions, 94% of TClHCl remained intact versus only 32% of TMN [1]. This 3-fold difference in stability is attributed to the lower solution pH of TClHCl (pH 1.12-3.59) compared to TMN (pH 5.36-6.96), as thiamine degradation accelerates at neutral to alkaline pH [1]. Activation energies for degradation were 21-32 kcal/mol for TClHCl and 21-25 kcal/mol for TMN [1]. However, TClHCl is more hygroscopic than TMN, making the mononitrate salt preferable for dry powder formulations and food fortification where moisture sensitivity is a concern [2].

Salt Stability

Head-to-head

TClHCl 94% vs. TMN 32%

Reported solution stability context: 3-fold difference at 80°C

27 mg/mL; 5 days; HPLC

Evidence Dimension	Percent thiamine remaining after 5 days at 80°C in 27 mg/mL solution
Target Compound Data	TClHCl (thiamine hydrochloride): 94% remaining
Comparator Or Baseline	TMN (thiamine mononitrate): 32% remaining
Quantified Difference	TClHCl is 2.9-fold more stable under these conditions
Conditions	27 mg/mL aqueous solutions; 80°C; 5 days; HPLC quantification

Why This Matters

For liquid formulations, injectables, or applications requiring thermal processing, thiamine hydrochloride offers superior solution stability. For dry powder blends, tablets, and moisture-sensitive formulations, thiamine mononitrate's low hygroscopicity makes it the preferred procurement choice.

• [1] Voelker AL, Taylor LS, Mauer LJ. Chemical stability and reaction kinetics of two thiamine salts (thiamine mononitrate and thiamine chloride hydrochloride) in solution. Food Res Int. 2018;112:443-456. doi:10.1016/j.foodres.2018.06.061. View Source
• [2] Macek TJ, Feller BA, Hanus EJ. Pharmaceutical Studies with Thiamine Mononitrate. J Pharm Sci. 1950;39(7):365-369. View Source

Lipophilic Precursor Comparison: Fursultiamine vs. Benfotiamine Pharmacokinetics

In a randomized, single-dose, 2-way crossover study in healthy Korean male subjects (n=24), fursultiamine (TTFD) was directly compared to benfotiamine. The systemic thiamine exposure of fursultiamine was slightly greater than benfotiamine, with geometric mean ratios for AUClast of 116.6% (plasma) and 137.5% (hemolysate) [1]. The AUClast of plasma thiamine showed a >300% increase when fursultiamine was compared to thiamine nitrate [1]. The thiamine diphosphate (TDP) distribution differed between formulations, with more TDP present in hemolysate after fursultiamine administration [1]. Total thiamine exposure (thiamine + TDP in plasma and hemolysate) was slightly greater with fursultiamine, though the 90% CI fell within the conventional bioequivalence range (80-125%) [1].

Precursor PK

Head-to-head

Fursultiamine AUClast 116.6%

Reported exposure comparison vs. benfotiamine; within bioequivalence range

Healthy males; n=24; crossover

Evidence Dimension	Plasma thiamine AUClast geometric mean ratio
Target Compound Data	Fursultiamine: 116.6% (plasma), 137.5% (hemolysate) relative to benfotiamine
Comparator Or Baseline	Benfotiamine: 100% (reference)
Quantified Difference	Fursultiamine shows 16.6% higher plasma exposure and 37.5% higher hemolysate exposure
Conditions	Healthy Korean males; single-dose crossover; multivitamin formulation; n=24

Why This Matters

For applications requiring maximal oral thiamine bioavailability among commercially available precursors, fursultiamine may offer marginal advantages over benfotiamine, though the two are largely bioequivalent for many applications.

• [1] Park WS, Lee J, Hong T, Park G, Youn S, Seo Y, Lee S, Han S. Comparative Pharmacokinetic Analysis of Thiamine and Its Phosphorylated Metabolites Administered as Multivitamin Preparations. Clin Ther. 2016;38(10):2277-2285. doi:10.1016/j.clinthera.2016.08.009. View Source

Application-Specific Procurement Scenarios for Thiamine and Its Derivatives

Diabetic Peripheral Neuropathy Research and Therapeutic Development

For studies or formulations targeting diabetic neuropathy and other peripheral microvascular complications, benfotiamine is the evidence-supported choice. As demonstrated in Section 3, benfotiamine achieves 11.5-fold higher oral bioavailability than thiamine hydrochloride [1] and sustains blood thiamine levels more effectively than intramuscular thiamine HCl in diabetic patients (98-165% vs. 6% increase at day 6; p ≤ 0.001) [2]. Clinical trials have shown symptom score improvements of 53.7-64.4% with benfotiamine [2]. However, note that 12-month morphometric outcomes in the BOND study did not show significant neuropathy improvement, indicating that efficacy may be limited to symptomatic relief rather than structural repair [3].

Central Nervous System (CNS) Disorders and Blood-Brain Barrier Penetration Studies

For neuroscience applications requiring brain thiamine elevation (e.g., Wernicke-Korsakoff syndrome models, multiple sclerosis fatigue, neurodegenerative disease research), sulbutiamine is the mechanistically appropriate selection. Section 3 evidence demonstrates that benfotiamine and conventional thiamine salts fail to significantly increase brain thiamine levels despite robust peripheral elevation [4]. In contrast, sulbutiamine readily crosses the blood-brain barrier and increases brain thiamine and thiamine phosphate esters [5]. A clinical study in MS patients showed significant fatigue score reduction (77 to 60.5 on FIS; p<0.05) with 400 mg/day sulbutiamine [5].

Liquid Formulation and Injectable Product Development

For aqueous formulations, injectables, or products requiring thermal processing, thiamine hydrochloride (CAS 67-03-8) is the preferred salt form based on stability data in Section 3. TClHCl demonstrated 94% retention after 5 days at 80°C versus only 32% for thiamine mononitrate under identical conditions [6]. This 3-fold stability advantage stems from the acidic pH of TClHCl solutions (pH 1.12-3.59) which protects thiamine from degradation [6]. TClHCl is also freely soluble in water (0.1 g/mL at 20°C), making it suitable for injectable preparations [7].

Dry Powder Blends, Tablets, and Food Fortification

For solid dosage forms, dry powder blends, and food fortification applications where moisture sensitivity is a concern, thiamine mononitrate (CAS 532-43-4) is the evidence-supported choice. As established in Section 3, TMN is an anhydrous crystalline solid with low hygroscopicity, differing fundamentally from the hygroscopic hydrochloride salt [8]. This property enables its use in B-complex capsules without requiring acidic stabilizers that would otherwise accelerate pantothenic acid decomposition [8]. However, procurement decisions must weigh this moisture stability advantage against TMN's inferior thermal stability in solution compared to TClHCl [6].

Application

Selection Property

Validation Focus

Peripheral neuropathy models

Sustained systemic exposure

Benfotiamine bioavailability; symptomatic endpoint review

CNS & BBB penetration studies

CNS tissue distribution

Sulbutiamine brain thiamine elevation; fatigue-score endpoint context

Aqueous & injectable formulations

Solution thermal stability

Thiamine HCl degradation kinetics; pH-dependent stability review

Dry powder & solid dosage forms

Low hygroscopicity

Thiamine mononitrate moisture compatibility; excipient interaction review

• [1] Xie F, Cheng Z, Li S, Liu X, Guo X, Yu P, Gu Z. Pharmacokinetic study of benfotiamine and the bioavailability assessment compared to thiamine hydrochloride. J Clin Pharmacol. 2014;54:688-695. View Source
• [2] El Hefnawy MH, Ramadan H, effat A. Oral Benfotiamine 300 mg Versus Intramuscular Thiamine in Diabetic Patients with Peripheral Neuropathy. ESPE Abstracts. 2023;97:P2-313. View Source
• [3] Bönhof GJ, Herder C, Strom A, Papanas N, Roden M, Ziegler D. Effects of benfotiamine treatment over 12 months on morphometric, neurophysiological and clinical measures in type 2 diabetes patients with symptomatic polyneuropathy (BOND study). BMJ Open Diab Res Care. 2026;14:e005773. View Source
• [4] Volvert ML, Seyen S, Piette M, Evrard B, Gangolf M, Plumier JC, Bettendorff L. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. BMC Pharmacol. 2008;8:10. View Source
• [5] Bettendorff L. Sulbutiamine shows promising results in reducing fatigue in patients with multiple sclerosis. Mult Scler Relat Disord. 2017;14:52-53. View Source
• [6] Voelker AL, Taylor LS, Mauer LJ. Chemical stability and reaction kinetics of two thiamine salts (thiamine mononitrate and thiamine chloride hydrochloride) in solution. Food Res Int. 2018;112:443-456. View Source
• [7] DailyMed. THIAMINE- thiamine hydrochloride injection, solution. Updated October 11, 2024. View Source
• [8] Macek TJ, Feller BA, Hanus EJ. Pharmaceutical Studies with Thiamine Mononitrate. J Pharm Sci. 1950;39(7):365-369. View Source